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The following table summarizes the core methodologies for increasing friedelin yield, each suitable for

different experimental goals.

Method Key Actions / Compounds Host / System
Key Outcome /
Yield

Reference

Metabolic
Engineering

Overexpression of tHMG1,
ERG20, ERG9, ERG1, POS5,
UPC2.1; Knockout of BTS1,
ROX1, YPL062W, YJL064W;

Expression of TwOSC1T502E;

Medium optimization

Saccharomyces
cerevisiae (Yeast)

63.91 ± 2.45
mg/L (in shake
flask) [1] [2]

Enhanced key enzyme activity,

alleviated promoter inhibition,
reduced competing pathway

flux; Lipid droplet engineering;
Medium optimization

Saccharomyces
cerevisiae (Yeast)

1,500 mg/L (in

250 mL shake
flask) [3]

Deletion of UBC7 gene Saccharomyces
cerevisiae (Yeast)

5-fold increase
in friedelin titer

[4]
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Method Key Actions / Compounds Host / System
Key Outcome /
Yield

Reference

Elicitation in
Plant Tissue
Culture

Treatment with Methyl
Jasmonate (100 µM)

Cannabis sativa
Hairy Root
Cultures

3.73-fold
increase in
friedelin vs.

control [5]

Treatment with Salicylic Acid Cannabis sativa
Hairy Root
Cultures

2.88-fold
increase in
friedelin vs.

control [5]

Extraction
Optimization

Supercritical Fluid
Extraction (SFE) with CO₂

and 2.5 wt% Ethanol (at 60°C,

11 g/min flow rate)

Quercus cerris
Cork

Friedelin

concentration in
extract: ~45
wt% [6]

Troubleshooting Common Experimental Challenges

Here are solutions to specific issues researchers might encounter.

FAQ 1: My engineered yeast strain shows a sharp drop in friedelin yield after being taken from

storage. What could be wrong?

Problem: Loss of production capability after strain preservation.
Solution: This is a classic sign of plasmid instability. Genes expressed on plasmids can be lost

during cell division, especially under non-selective conditions or long-term storage.
Actionable Protocol: Implement genomic integration of key pathway genes to create a more

stable strain.
Use a method like the Modularized Two-Step (M2S) technique to integrate genes (e.g.,

tHMG1, ERG20, ERG9) into the yeast chromosome [1].
Perform selection and verify integration via colony PCR and sequencing.

Compare the production stability of the new integrated strain with the previous plasmid-based
strain over multiple generations in a non-selective medium.

FAQ 2: I am using hairy root cultures, but the yield of friedelin is still too low for our needs. How can I

boost it quickly?
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Problem: Low productivity in plant tissue cultures.

Solution: Employ an elicitation strategy. Elicitors like methyl jasmonate and salicylic acid can
trigger a plant's defense response, leading to a rapid surge in secondary metabolite production.

Actionable Protocol: Optimize elicitor treatment for Cannabis sativa hairy roots [5].
Culture hairy roots in a suitable liquid medium (e.g., MS or B5) for 28 days to reach the

stationary phase.
Prepare stock solutions of Methyl Jasmonate (MJ) and Salicylic Acid (SA) and filter-sterilize.

Add MJ to a final concentration of 100 µM and harvest roots after 24 hours.
Alternatively, add SA and harvest roots after 96 hours.

Extract and analyze the friedelin content. The above protocol achieved a 2.88 to 3.73-fold
increase.

FAQ 3: I am extracting friedelin from plant cork, but the process uses large amounts of hazardous

solvents. Is there a greener and more efficient alternative?

Problem: Use of noxious organic solvents (e.g., chloroform, dichloromethane) in traditional

extraction.
Solution: Optimize Supercritical Fluid Extraction (SFE) with CO₂.
Actionable Protocol: Follow a design of experiments (DoE) approach for Quercus cerris cork [6].

Milling: Grind the cork to an intermediate particle size (e.g., 60-80 mesh).

Parameters: Set the SFE system to a temperature of 60°C and a pressure of 300 bar.
Cosolvent: Use 2.5 wt% ethanol as a cosolvent to improve yield and selectivity.

Flow Rate: Use a CO₂ flow rate of 11 g/min.
This method is greener, allows for easy solvent removal, and can achieve a friedelin
concentration of up to 45% in the extract.

Experimental Workflow Diagrams

The diagrams below outline the core experimental processes for microbial and plant-based production

platforms.
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Start: Wild-type S. cerevisiae

Overexpress endogenous genes
(tHMG1, ERG20, ERG9, ERG1, POS5, UPC2.1)

Knock out competing genes
(BTS1, ROX1, YPL062w, YJL064w)

Introduce high-efficiency
friedelin synthase (e.g., TwOSC1)

Optimize fermentation medium
and conditions

Result: High-Yield Friedelin Production
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Start: Establish Hairy Root Culture

Culture in optimal medium
(e.g., MS liquid with 3% sucrose)

Grow to stationary phase
(approx. 28 days)

Add Elicitor

Methyl Jasmonate (100 µM) Salicylic Acid

Harvest after 24 hours Harvest after 96 hours

Result: Enhanced Friedelin Yield
(2.9 to 3.7-fold increase)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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